N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
Overview
Description
N-(2-ethoxyphenyl)-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, commonly known as EPTC, is a herbicide that belongs to the triazole family of chemicals. It has been widely used in the agricultural industry to control weeds in a variety of crops, including corn, soybeans, and wheat. EPTC has been shown to be effective against a wide range of weeds, including annual grasses, broadleaf weeds, and sedges.
Mechanism of Action
EPTC works by inhibiting the synthesis of fatty acids in the target plants. This leads to a disruption of the cell membrane and ultimately, the death of the plant. EPTC is selective in its action, targeting only certain types of plants and leaving others unaffected.
Biochemical and Physiological Effects:
EPTC has been shown to have a range of biochemical and physiological effects on plants. It inhibits the activity of several enzymes involved in the synthesis of fatty acids, including acetyl-CoA carboxylase and fatty acid synthase. In addition, EPTC has been shown to affect the levels of several plant hormones, including abscisic acid and jasmonic acid.
Advantages and Limitations for Lab Experiments
One advantage of EPTC is its high level of selectivity, which allows researchers to target specific types of plants without affecting others. However, EPTC can be toxic to some non-target organisms, including fish and aquatic invertebrates. In addition, EPTC can persist in the environment for long periods of time, which can lead to contamination of soil and water.
Future Directions
There are several areas of future research related to EPTC. One area of interest is the development of new herbicides based on the structure of EPTC, with improved properties such as increased selectivity and reduced environmental impact. Another area of interest is the study of the mechanisms of herbicide resistance in weeds, and the development of strategies to overcome this resistance. Finally, there is a need for further research on the environmental impact of EPTC and other herbicides, and the development of strategies to mitigate this impact.
Scientific Research Applications
EPTC has been extensively studied for its herbicidal properties. It has been shown to be effective against a wide range of weeds, including those that are resistant to other herbicides. In addition, EPTC has been used in scientific research to study the mechanisms of herbicide action and to develop new herbicides with improved properties.
properties
IUPAC Name |
N-(2-ethoxyphenyl)-1-phenyl-5-propan-2-yltriazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2/c1-4-26-17-13-9-8-12-16(17)21-20(25)18-19(14(2)3)24(23-22-18)15-10-6-5-7-11-15/h5-14H,4H2,1-3H3,(H,21,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVNJXOQRKKWLCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=C(N(N=N2)C3=CC=CC=C3)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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